Cas no 88410-02-0 (Phosphonium, (difluoroiodomethyl)triphenyl-, bromide)

Phosphonium, (difluoroiodomethyl)triphenyl-, bromide structure
88410-02-0 structure
Product Name:Phosphonium, (difluoroiodomethyl)triphenyl-, bromide
CAS No:88410-02-0
MF:C19H15BrF2IP
MW:519.101444482803
CID:633807
PubChem ID:71317732
Update Time:2025-04-19

Phosphonium, (difluoroiodomethyl)triphenyl-, bromide Chemical and Physical Properties

Names and Identifiers

    • Phosphonium, (difluoroiodomethyl)triphenyl-, bromide
    • [difluoro(iodo)methyl]-triphenylphosphanium,bromide
    • 88410-02-0
    • [Difluoro(iodo)methyl](triphenyl)phosphanium bromide
    • DTXSID50747993
    • Inchi: 1S/C19H15F2IP.BrH/c20-19(21,22)23(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18;/h1-15H;1H/q+1;/p-1
    • InChI Key: LWEQBQYOTWCMML-UHFFFAOYSA-M
    • SMILES: IC(F)(F)[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Br-]

Computed Properties

  • Exact Mass: 517.91075g/mol
  • Monoisotopic Mass: 517.91075g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 324
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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